Cas no 24386-79-6 (9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one)
24386-79-6 structure
Product Name:9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one
CAS No:24386-79-6
MF:C12H17N5O5
MW:311.293882131577
CID:2660921
Update Time:2024-02-29
9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one Chemical and Physical Properties
Names and Identifiers
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- 6-Dimethylamino-9-β-D-ribofuranosyl-9H-purin-2(1H)-one
- N,N-Dimethylisoguanosine
- 9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one
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- Inchi: 1S/C12H17N5O5/c1-16(2)9-6-10(15-12(21)14-9)17(4-13-6)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
- InChI Key: VMSNRRDOPQRPIX-IOSLPCCCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(NC1=2)=O)N(C)C)O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 487
- XLogP3: -1.2
- Topological Polar Surface Area: 132
9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
24386-79-6 (9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one) Related Products
- 82913-27-7(Isoguanosine; 3-Me)
- 173098-07-2(Isoguanosine; 2'-Deoxy, 3',5'-di-Ac)
- 24386-80-9(Isoguanosine; 6N-Et)
- 1225374-80-0(7-beta-D-glucopyranosyl-3-[(Z)-4-hydroxy-3-methyl-2-butenyl]isoguanine)
- 899827-82-8(6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one)
- 58083-94-6(Adenosine 5'-(trihydrogen diphosphate), 1,2-dihydro-2-oxo-)
- 173098-16-3(Adenosine, 8-bromo-1,2-dihydro-2-oxo-)
- 58083-93-5(Adenosine 5'-(tetrahydrogen triphosphate), 2,3-dihydro-2-oxo-)
- 1309870-94-7(6-Amino-2-hydroxypurine; N3-(3-Methyl-2-butenyl), 7-β-D-glucopyranosyl)
- 150668-64-7(Isoguanosine; 2'-Deoxy, 5'-triphosphate)
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